![molecular formula C12H18N2O5 B1382392 3-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)-1,2-oxazole-5-carboxylic acid CAS No. 1803608-31-2](/img/structure/B1382392.png)
3-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)-1,2-oxazole-5-carboxylic acid
Overview
Description
This compound is a derivative of propanoic acid, with a tert-butoxycarbonyl (Boc) protected amino group and an oxazole ring . It is used in the preparation of indole derivatives as efflux pump inhibitors for the treatment and prevention of bacterial infections .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . The yield was 95%, and the molecular weight was 242. The compound was characterized by 1H-NMR and 13C-NMR .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butoxycarbonyl (Boc) protected amino group, an oxazole ring, and a carboxylic acid group . The 1H-NMR and 13C-NMR data provide detailed information about the structure .Physical And Chemical Properties Analysis
The compound is a white solid with a molecular weight of 231.29 .Scientific Research Applications
Synthesis and Fluorescent Properties
Fluorescent Amino Acid Derivatives : This compound has been used in the synthesis of fluorescent amino acid derivatives, demonstrating high fluorescence quantum yield, making it useful in photophysical studies and potentially in the analysis of peptide conformations (Guzow, Szabelski, Malicka, & Wiczk, 2001).
Novel Amino Acid Derivative Synthesis : Another study focused on synthesizing a new, highly fluorescent amino acid derivative using this compound, indicating its utility in creating substances with desirable photophysical properties (Szymańska, Wegner, & Łankiewicz, 2003).
Intermediate in Synthesis Processes
Intermediate in mTOR Targeted PROTAC Molecule Synthesis : This compound plays a crucial role as an intermediate in the synthesis route of target mTOR-targeted PROTAC molecules (Zhang, Huang, Cao, Gong, Gan, & Mao, 2022).
Activation of Carboxylic Acids : Research has shown its application in the activation of carboxylic acids, leading to the efficient formation of amides or peptides (Basel & Hassner, 2002).
Polymorphic Studies
- Study of Polymorphic Transition : A study on 3-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,2-oxazole-4-carboxylic acid, a related compound, found a polymorphic transition as a result of grinding, revealing insights into molecular and crystal structure transformations (Konovalova, Shaposhnyk, Baumer, Chalyk, & Shishkina, 2022).
Biologically Active Compounds Synthesis
- Synthesis of Bioactive Compounds : Research has also focused on the synthesis of compounds with biological activities, such as anticancer properties, utilizing this compound as a precursor or intermediate (Cao, Teng, Xi, Liu, Gu, & Wang, 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]propan-2-yl]-1,2-oxazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O5/c1-11(2,3)18-10(17)13-12(4,5)8-6-7(9(15)16)19-14-8/h6H,1-5H3,(H,13,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWNYTFBHATIGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C)(C)C1=NOC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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